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Introduction
Karl Fischer (KF) titration is a widely used analytical method for the quantitative determination

of water content in a variety of solid, liquid, and gaseous samples. The accuracy of this method

relies on the precise standardization of the Karl Fischer reagent. Sodium tartrate dihydrate
(Na₂C₄H₄O₆·2H₂O) is a primary standard for the standardization of Karl Fischer reagents,

particularly in volumetric titration.[1][2] It is a stable, non-hygroscopic crystalline solid with a

stoichiometric water content of 15.66%.[3][4] This document provides detailed application notes

and protocols for the use of sodium tartrate dihydrate as a primary standard in Karl Fischer

titration.

Principle of Karl Fischer Titration
The Karl Fischer titration is based on a chemical reaction between water, iodine, sulfur dioxide,

a base (typically an amine like imidazole or pyridine), and an alcohol (like methanol or ethanol).

The endpoint of the titration is reached when all the water in the sample has been consumed

by the iodine in the KF reagent. This can be detected either volumetrically or coulometrically.

Quantitative Data Summary
The theoretical and practical data associated with the use of sodium tartrate dihydrate for

Karl Fischer titration are summarized in the tables below.
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Parameter Value Reference

Chemical Formula Na₂C₄H₄O₆·2H₂O [5]

Molecular Weight 230.08 g/mol [5]

Theoretical Water Content 15.66% (w/w) [3][1][4]

Appearance White crystalline powder

Solubility in Methanol Limited/Slightly soluble [4][6][7]

Titration Type
Recommended Sample
Weight of Sodium Tartrate
Dihydrate

Expected Titer Value (for a
5 mg/mL KF reagent)

Volumetric Titration 100 - 200 mg Approximately 5 mg/mL

Coulometric Titration (using an

external standard)

20 - 100 mg (dissolved in a

suitable solvent)
N/A (instrument calibration)

Experimental Protocols
Standardization of Volumetric Karl Fischer Reagent
This protocol outlines the steps for determining the water equivalent (titer) of a volumetric Karl

Fischer reagent using sodium tartrate dihydrate.

Materials and Equipment:

Volumetric Karl Fischer titrator

Analytical balance (readable to 0.1 mg)

Sodium Tartrate Dihydrate (analytical grade)

Anhydrous Methanol (or other suitable KF solvent)

Karl Fischer Reagent (one-component or two-component system)
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Weighing boat or paper

Spatula

Dessicator for storing the standard

Protocol:

Titrator Preparation:

Ensure the Karl Fischer titrator is clean, dry, and properly assembled according to the

manufacturer's instructions.

Fill the burette with the Karl Fischer reagent.

Add a suitable volume of anhydrous methanol (typically 20-25 mL) to the titration vessel to

cover the electrode tip.[8]

Solvent Pre-titration:

Start the titrator and perform a pre-titration on the solvent to neutralize any residual water.

The instrument will indicate when the solvent is "dry" and ready for sample analysis.

Preparation and Addition of Sodium Tartrate Dihydrate:

Accurately weigh approximately 100-200 mg of sodium tartrate dihydrate into a

weighing boat.[8] Record the exact weight to the nearest 0.1 mg.

Carefully transfer the weighed sodium tartrate dihydrate into the titration vessel. Ensure

complete transfer.

Titration:

Start the titration immediately after adding the standard.

The titrator will automatically dispense the Karl Fischer reagent until the endpoint is

reached.
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Record the volume of KF reagent consumed (V) in mL.

Due to the limited solubility of sodium tartrate dihydrate in methanol, ensure the sample

is fully dissolved before starting the titration.[4][6][7] Gentle stirring can aid dissolution.

Calculation of Water Equivalent (Titer):

The water equivalent (F) of the Karl Fischer reagent, in mg H₂O/mL, is calculated using

the following formula: F = (W x 0.1566) / V Where:

W is the weight of the sodium tartrate dihydrate in mg.

0.1566 is the theoretical mass fraction of water in sodium tartrate dihydrate.[8][9]

V is the volume of the Karl Fischer reagent consumed in mL.

Replicate Analysis:

Repeat the standardization procedure at least two more times.

The relative standard deviation (RSD) of the titer values should be within an acceptable

range (typically ≤ 0.5%).

Verification of Coulometric Karl Fischer Titrator
Performance
This protocol describes the use of a sodium tartrate dihydrate solution to verify the

performance of a coulometric Karl Fischer titrator.

Materials and Equipment:

Coulometric Karl Fischer titrator

Analytical balance (readable to 0.1 mg)

Sodium Tartrate Dihydrate (analytical grade)

Anhydrous, high-purity solvent (e.g., methanol, DMSO)
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Volumetric flask (e.g., 10 mL or 25 mL), dried

Microsyringe

Dessicator for storing the standard

Protocol:

Titrator Preparation:

Ensure the coulometric Karl Fischer titrator is clean, dry, and the reagents are in good

condition.

Allow the titrator to stabilize and reach a low, stable drift rate.

Preparation of a Standard Water Solution:

Accurately weigh a known amount of sodium tartrate dihydrate (e.g., 100 mg) into a dry

volumetric flask.

Dissolve the sodium tartrate dihydrate in a known volume of a suitable anhydrous

solvent (e.g., 10 mL of methanol). Note that ultrasound-assisted extraction can be a rapid

and reproducible method for preparing these standards.[10]

Calculate the theoretical water concentration of the solution in µg/mL.

Injection of the Standard Solution:

Using a microsyringe, accurately withdraw a known volume of the standard solution (e.g.,

100 µL).

Inject the standard solution into the coulometric titration cell.

Measurement:

The titrator will automatically titrate the water from the injected standard and display the

result in µg of water.
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Performance Verification:

Compare the measured amount of water with the theoretical amount calculated from the

standard solution. The recovery should be within an acceptable range (e.g., 98-102%).

Repeat the measurement several times to assess the precision of the instrument.
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Caption: Chemical reaction pathway of the Karl Fischer titration.
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Caption: Experimental workflow for Karl Fischer reagent standardization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mgscientific.com [mgscientific.com]

2. Aquagent®, di-Sodium tartrate dihydrate, secondary standard for volumetric Karl-Fischer
titration, Tartaric acid sodium salt dihydrate - Scharlab [scharlab.com]

3. Sodium Tartrate Dihydrate 15.66 % | Reagents, Chemicals and Labware | Merck
[merckmillipore.com]

4. quveon.com [quveon.com]

5. Sodium tartrate dihydrate Water standard for volumetric Karl Fischer Titration (volumetric
standard) Aquastar 6106-24-7 [sigmaaldrich.com]

6. dl.icdst.org [dl.icdst.org]

7. mt.com [mt.com]

8. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

9. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]

10. sinaptec.fr [sinaptec.fr]

To cite this document: BenchChem. [Application Notes and Protocols for Karl Fischer
Titration using Sodium Tartrate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152809#using-sodium-tartrate-dihydrate-for-karl-
fischer-titration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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